Cas no 642978-50-5 (1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea)

• Product Name: 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea
• CAS No: 642978-50-5
• MF: C₂₂H₁₉N₃O₄S₂
• MW: 453.533962488174
• CID: 6198697
• PubChem ID: 1179565
• Update Time: 2025-07-10

1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea
• 642978-50-5
• (E)-N-[[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]carbamothioyl]-3-(furan-2-yl)prop-2-enamide
• 1-[4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl]-3-[(2E)-3-(furan-2-yl)prop-2-enoyl]thiourea
• AKOS000496746
• F1723-0212
• (E)-3-(furan-2-yl)-N-((4-(indolin-1-ylsulfonyl)phenyl)carbamothioyl)acrylamide

• Inchi： 1S/C22H19N3O4S2/c26-21(12-9-18-5-3-15-29-18)24-22(30)23-17-7-10-19(11-8-17)31(27,28)25-14-13-16-4-1-2-6-20(16)25/h1-12,15H,13-14H2,(H2,23,24,26,30)/b12-9+
• InChI Key： MBFWMNWYVRPUMI-FMIVXFBMSA-N
• SMILES： S(C1C=CC(=CC=1)NC(NC(/C=C/C1=CC=CO1)=O)=S)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 453.08169844g/mol
• Monoisotopic Mass: 453.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea

Introduction to 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea (CAS No. 642978-50-5)

1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea, with the CAS number 642978-50-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiourea moiety, a furan ring, and a sulfonyl group derived from indole. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiourea moiety in 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea is known for its ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. This property makes it particularly interesting for the development of drugs targeting enzymes and receptors involved in various diseases. Recent studies have shown that thiourea derivatives can exhibit potent inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase, which are implicated in conditions like glaucoma and Alzheimer's disease.

The furan ring in the structure of 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea adds to its aromaticity and contributes to its overall stability. Furan-containing compounds have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this ring can enhance the compound's ability to penetrate cell membranes and interact with intracellular targets.

The sulfonyl group derived from indole is another key feature of this compound. Indole derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. The sulfonyl group can increase the polarity of the molecule, which may improve its solubility and bioavailability. This is particularly important for oral drug delivery systems where solubility is a critical factor for effective absorption.

In recent years, significant research efforts have been directed towards understanding the pharmacological properties of 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea. Studies have demonstrated its potential as an inhibitor of various enzymes involved in metabolic pathways. For instance, it has shown promising activity against enzymes responsible for the biosynthesis of inflammatory mediators, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Beyond its enzymatic inhibition properties, 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea has also been investigated for its anticancer potential. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a promising lead compound for the development of novel anticancer agents.

The synthesis of 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-yl)prop-2-enoylthiourea involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of thiourea with an appropriate acryloyl chloride derivative followed by sulfonation with an indole derivative. The optimization of these synthetic protocols is crucial for large-scale production and commercialization of the compound.

In conclusion, 1-4-(2,3-dihydro-1H-indole-1-sulfonyl)phenyl-3-(2E)-3-(furan-2-y l)prop - 2 - enoy lthi oure a (CAS No. 64 978 - 50 - 5) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs.